Cas no 2549012-72-6 (6-(cyclobutylmethyl)-1-methyl-1H,6H,7H-pyrrolo2,3-cpyridin-7-one)

• Product Name: 6-(cyclobutylmethyl)-1-methyl-1H,6H,7H-pyrrolo2,3-cpyridin-7-one
• CAS No: 2549012-72-6
• MF: C₁₃H₁₆N₂O
• MW: 216.278943061829
• CID: 5329936
• Update Time: 2025-06-29

6-(cyclobutylmethyl)-1-methyl-1H,6H,7H-pyrrolo2,3-cpyridin-7-one Chemical and Physical Properties

Names and Identifiers

• 7H-Pyrrolo[2,3-c]pyridin-7-one, 6-(cyclobutylmethyl)-1,6-dihydro-1-methyl-
• 6-(cyclobutylmethyl)-1-methyl-1H,6H,7H-pyrrolo2,3-cpyridin-7-one

• Inchi： 1S/C13H16N2O/c1-14-7-5-11-6-8-15(13(16)12(11)14)9-10-3-2-4-10/h5-8,10H,2-4,9H2,1H3
• InChI Key： POYLXRWLZGGHPA-UHFFFAOYSA-N
• SMILES： O=C1N(C=CC2C=CN(C)C1=2)CC1CCC1

Additional information on 6-(cyclobutylmethyl)-1-methyl-1H,6H,7H-pyrrolo2,3-cpyridin-7-one

Introduction to 6-(cyclobutylmethyl)-1-methyl-1H,6H,7H-pyrrolo[2,3-c]pyridin-7-one (CAS No. 2549012-72-6)

6-(cyclobutylmethyl)-1-methyl-1H,6H,7H-pyrrolo[2,3-c]pyridin-7-one is a structurally complex heterocyclic compound that has garnered significant attention in the field of pharmaceutical chemistry and medicinal biology due to its unique scaffold and potential biological activities. The compound belongs to the pyrrolopyridine class, a family of molecules known for their broad spectrum of pharmacological properties. With the CAS number 2549012-72-6, this compound has been studied for its synthetic utility and its potential role in drug discovery pipelines.

The molecular structure of 6-(cyclobutylmethyl)-1-methyl-1H,6H,7H-pyrrolo[2,3-c]pyridin-7-one features a fused ring system consisting of a pyrrole ring connected to a pyridine ring, with a cyclobutylmethyl substituent at the 6-position and a methyl group at the 1-position. This arrangement creates a rigid framework that may contribute to favorable interactions with biological targets. The presence of nitrogen atoms in both the pyrrole and pyridine rings suggests that the compound could exhibit hydrogen bonding capabilities, which is often a critical feature in drug design.

Recent advancements in computational chemistry and molecular modeling have enabled researchers to predict the binding modes of such compounds with high precision. Studies have indicated that the pyrrolopyridine core of this molecule may interact with enzymes and receptors involved in various disease pathways. For instance, computational simulations have suggested potential binding affinities with enzymes such as kinases and phosphodiesterases, which are key targets in oncology and cardiovascular diseases.

The cyclobutylmethyl group is particularly noteworthy as it introduces steric bulk to the molecule. This substitution pattern can influence both solubility and metabolic stability, factors that are crucial for pharmaceutical development. In vitro studies have begun to explore how this structural feature affects the compound's bioavailability and potential side effects. Preliminary data suggest that the cyclobutylmethyl moiety may enhance binding affinity while maintaining reasonable pharmacokinetic profiles.

One of the most exciting aspects of 6-(cyclobutylmethyl)-1-methyl-1H,6H,7H-pyrrolo[2,3-c]pyridin-7-one is its synthetic versatility. The pyrrolopyridine scaffold provides multiple sites for functionalization, allowing chemists to explore diverse derivatives with tailored biological activities. Researchers have reported novel synthetic routes that enable efficient access to this compound and its analogs, leveraging transition metal catalysis and orthogonal reaction conditions. These advances are particularly relevant in drug discovery programs where rapid diversification of molecular libraries is essential.

In the realm of medicinal chemistry, heterocyclic compounds like 6-(cyclobutylmethyl)-1-methyl-1H,6H,7H-pyrrolo[2,3-c]pyridin-7-one continue to be explored for their potential therapeutic applications. The pyrrolopyridine core has been implicated in various biological processes, including neurotransmitter receptor interactions and inflammatory pathways. Emerging research suggests that derivatives of this scaffold may exhibit anti-inflammatory or antiviral properties, although further investigation is needed to validate these hypotheses.

The incorporation of a methyl group at the 1-position adds another layer of complexity to the compound's behavior. This substitution can influence electronic properties and may modulate reactivity or binding interactions. Experimental studies are ongoing to elucidate how this methyl group contributes to the overall pharmacological profile of the molecule. Techniques such as NMR spectroscopy and X-ray crystallography have been employed to determine high-resolution structures of protein-ligand complexes involving this compound or its derivatives.

From a regulatory perspective, compounds like 6-(cyclobutylmethyl)-1-methyl-1H,6H,7H-pyrrolo[2,3-c]pyridin-7-one must undergo rigorous testing to ensure safety and efficacy before entering clinical trials. Current research protocols emphasize structure-activity relationship (SAR) studies to optimize potency while minimizing off-target effects. The combination of experimental data with predictive modeling provides a robust framework for guiding synthetic efforts toward biologically relevant candidates.

The future direction of research on CAS No. 2549012-72-6 appears promising, with potential applications spanning multiple therapeutic areas. Collaborative efforts between academic institutions and pharmaceutical companies are likely to accelerate progress by combining expertise in organic synthesis with cutting-edge biophysical techniques. As our understanding of biological pathways continues to expand, compounds like this one will serve as valuable tools for exploring new treatment strategies.

In conclusion,6-(cyclobutylmethyl)-1-methyl-1H,6H,7H-pyrrolo[2,3-c]pyridin-7-one represents an intriguing molecule with significant untapped potential in pharmaceutical research. Its unique structural features—particularly the pyrrolopyridine core, cyclobutylmethyl, and methyl substituents—make it a compelling candidate for further investigation into drug discovery pipelines aimed at addressing unmet medical needs.